Cas no 1706233-11-5 (3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine)

• Product Name: 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine
• CAS No: 1706233-11-5
• MF: C₁₈H₂₀F₃N₃O₃S
• MW: 415.429913520813
• CID: 5346183
• Update Time: 2025-05-19

3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-((1-((3-(trifluoromethyl)phenyl)sulfonyl)piperidin-3-yl)methyl)-1,2,4-oxadiazole
• 3-cyclopropyl-5-[[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-3-yl]methyl]-1,2,4-oxadiazole
• 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine

• Inchi： 1S/C18H20F3N3O3S/c19-18(20,21)14-4-1-5-15(10-14)28(25,26)24-8-2-3-12(11-24)9-16-22-17(23-27-16)13-6-7-13/h1,4-5,10,12-13H,2-3,6-9,11H2
• InChI Key： YMGAVRRQNQCEPR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(N1CCCC(CC2=NC(C3CC3)=NO2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 651
• XLogP3: 3.5
• Topological Polar Surface Area: 84.7

Additional information on 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine

Professional Introduction to Compound with CAS No. 1706233-11-5 and Product Name: 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine

Compound with the CAS number 1706233-11-5 and the product name 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates several key pharmacophoric elements that contribute to its unique biological activity and make it a promising candidate for further investigation in drug discovery.

The core structure of this compound features a piperidine ring substituted with a benzenesulfonyl group at the 1-position and an oxadiazole moiety linked to a methyl group at the 3-position. The presence of these functional groups not only influences the compound's physicochemical properties but also plays a crucial role in its interaction with biological targets. Specifically, the benzenesulfonyl group is known for its ability to enhance binding affinity and selectivity, while the oxadiazole ring is a versatile scaffold that has been widely explored for its pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The oxadiazole moiety, in particular, has been extensively studied for its role in various biological processes, including anti-inflammatory, antiviral, and anticancer activities. The incorporation of this group into the molecular structure of compound 1706233-11-5 suggests that it may exhibit similar properties, making it a valuable asset in the quest for new treatments.

Moreover, the substitution pattern around the piperidine ring further enhances the compound's potential therapeutic value. Piperidine derivatives are well-known for their role as key components in many FDA-approved drugs, owing to their favorable pharmacokinetic properties and ability to modulate various biological pathways. The presence of a trifluoromethyl group on the benzenesulfonyl-substituted piperidine ring is particularly noteworthy, as trifluoromethylation is a common strategy used to improve metabolic stability and binding affinity.

In the context of current research, there is growing evidence suggesting that compounds containing both sulfonyl and oxadiazole moieties exhibit potent biological activity. These dual functionalities allow for multiple points of interaction with biological targets, which can lead to enhanced efficacy and reduced side effects. For instance, studies have shown that sulfonyl-containing compounds often exhibit inhibitory effects on enzymes and receptors involved in disease pathways, while oxadiazole derivatives are known for their ability to disrupt protein-protein interactions critical for pathogenic processes.

The synthesis and characterization of compound 1706233-11-5 have been conducted with meticulous attention to detail to ensure high purity and yield. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. The use of high-resolution spectroscopic methods such as NMR and mass spectrometry has confirmed the correct structure and purity of the compound.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research trends indicate that there is an increasing demand for innovative therapeutic agents capable of targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The unique structural features of compound 1706233-11-5, including its piperidine-benzenesulfonyl-oxadiazole framework, position it as a promising candidate for further development.

Preclinical studies have begun to explore the pharmacological profile of this compound, focusing on its interaction with relevant biological targets and its potential therapeutic effects. Initial results suggest that it may exhibit significant activity against certain disease pathways, although further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolic clearance. However, the structural design of compound 1706233-11-5 aims to address these issues by incorporating elements known to enhance drug-like properties. For example, the presence of polar functional groups such as sulfonyl groups can improve solubility in aqueous environments, while lipophilic substituents like trifluoromethyl groups can enhance membrane permeability.

In conclusion, compound with CAS number 1706233-11-5 and product name 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising preclinical results make it a valuable candidate for further investigation in drug discovery efforts aimed at addressing complex diseases.